Cas no 67061-69-2 (2,6-Dibromodithieno3,2-b:2',3'-dthiophene)

2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene is a high-purity brominated heterocyclic compound widely used as a key intermediate in organic electronics and optoelectronic materials. Its rigid, planar dithienothiophene core, functionalized with bromine atoms at the 2 and 6 positions, enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, for the synthesis of conjugated polymers and small molecules. This compound is particularly valuable in the development of organic semiconductors, OLEDs, and photovoltaic materials due to its excellent charge transport properties and stability. Its well-defined structure and reactivity make it a preferred choice for precise molecular design in advanced material research.
2,6-Dibromodithieno3,2-b:2',3'-dthiophene structure
67061-69-2 structure
Product name:2,6-Dibromodithieno3,2-b:2',3'-dthiophene
CAS No:67061-69-2
MF:C8H2Br2S3
MW:354.1045
MDL:MFCD11215199
CID:837804
PubChem ID:87560919

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
    • 2,6-dibromodithieno[2,3-a:2',3'-d]thiophene
    • 2',3'-d]thiophene
    • 2,5-BIS[(1,3-DIOXOBUTYL)AMINO]BENZENESULFONIC ACID
    • 2,5-dibromodithieno[3,2-b,2',3'-d]thiophene
    • 2,6-Dibromobisthieno[3,2-b:2',3'-d]thiophene
    • 2,6-Dibromodithieno[3,2-b:2’,3’-d]thiophene
    • 2,6-dibromodithieno<3,2-b:2',3'-d>thiophene
    • 2,6-dibromo-DTT
    • 5,5'-dibromodithieno[3,2-b:2',3'-d]thiophene
    • AK103505
    • 2,6-Dibromo-dithieno[3,2-b;2',3'-d]thiophene
    • EOS587
    • UTKPZZGBROTDKR-UHFFFAOYSA-N
    • TRA0035428
    • FCH1402947
    • RL04553
    • AX8235044
    • D3799
    • 2,6-dibromodithieno[3,2-b:2,3-d]thiophene
    • 2,6-Dibromo-dithieno[3,2-b:2',3'-d]thiophene
    • 2,6-dibromodithieno[2,3-a:2\\',3\\'-d]t
    • 2,6-Dibromodithieno3,2-b:2',3'-dthiophene
    • MDL: MFCD11215199
    • Inchi: 1S/C8H2Br2S3/c9-5-1-3-7(12-5)8-4(11-3)2-6(10)13-8/h1-2H
    • InChI Key: UTKPZZGBROTDKR-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C2=C(C3=C(C([H])=C(S3)Br)S2)S1

Computed Properties

  • Exact Mass: 351.76900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Topological Polar Surface Area: 84.7

Experimental Properties

  • Density: 2.234±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 168.0 to 174.0 deg-C
  • Boiling Point: 447.9℃ at 760 mmHg
  • Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
  • PSA: 84.72000
  • LogP: 5.70250

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3799-1G
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
67061-69-2 >98.0%(GC)
1g
¥1690.00 2024-04-16
eNovation Chemicals LLC
D379433-2g
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
67061-69-2 97%
2g
$1655 2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D91200-250mg
2,6-Dibromodithieno[3,2-b:2,3-d]thiophene
67061-69-2 97%
250mg
¥286.0 2023-09-08
TRC
D448878-25mg
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
67061-69-2
25mg
$ 80.00 2022-06-05
Alichem
A169001330-1g
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
67061-69-2 95%
1g
$332.66 2023-09-01
Alichem
A169001330-5g
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
67061-69-2 95%
5g
$931.48 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OO090-1g
2,6-Dibromodithieno3,2-b:2',3'-dthiophene
67061-69-2 97%
1g
2214.0CNY 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OO090-250mg
2,6-Dibromodithieno3,2-b:2',3'-dthiophene
67061-69-2 97%
250mg
1450CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OO090-200mg
2,6-Dibromodithieno3,2-b:2',3'-dthiophene
67061-69-2 97%
200mg
644.0CNY 2021-08-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
731137-500MG
2,6-Dibromodithieno[3,2-<I>b</I>:2′,3′-<I>d</I>]thiophene
67061-69-2
500mg
¥2099.46 2023-11-26

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Production Method

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